Cas no 2174001-39-7 (methyl 4-chloro-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate)

• Product Name: methyl 4-chloro-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate
• CAS No: 2174001-39-7
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• CID: 5302102
• Update Time: 2025-05-19

methyl 4-chloro-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-chloro-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate

• Inchi： 1S/C10H11ClN2O2/c1-15-10(14)13-5-3-9-7(6-13)8(11)2-4-12-9/h2,4H,3,5-6H2,1H3
• InChI Key： DNNOFCYZMUVROS-UHFFFAOYSA-N
• SMILES： N1C2=C(CN(C(OC)=O)CC2)C(Cl)=CC=1

Additional information on methyl 4-chloro-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate

Comprehensive Overview of Methyl 4-Chloro-5,6,7,8-Tetrahydro-1,6-Naphthyridine-6-Carboxylate (CAS No. 2174001-39-7)

The compound methyl 4-chloro-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate (CAS No. 2174001-39-7) is a highly specialized chemical intermediate with significant relevance in pharmaceutical and agrochemical research. Its unique structural framework, featuring a tetrahydro-1,6-naphthyridine core, makes it a valuable building block for the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) therapeutics.

In recent years, the demand for heterocyclic compounds like methyl 4-chloro-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate has surged, driven by advancements in medicinal chemistry and precision agriculture. The compound's chloro and ester functional groups offer versatile reactivity, enabling modifications that align with modern green chemistry principles. This aligns with the growing interest in sustainable synthesis methods, a topic frequently queried in academic and industrial forums.

From a technical perspective, the CAS No. 2174001-39-7 identifier ensures precise tracking in regulatory and safety documentation, a critical aspect for laboratories complying with REACH or GMP standards. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify the purity and structural integrity of this compound, addressing another frequent search query among quality control specialists.

The 1,6-naphthyridine scaffold, central to this molecule, has garnered attention in cancer research due to its similarity to purine bases, which interact with biological targets like DNA and enzymes. This connection to oncology drug development is a key driver of its popularity in scientific literature and patent filings. Additionally, its potential role in neurodegenerative disease studies is often explored, reflecting broader trends in biopharmaceutical innovation.

In synthesis protocols, methyl 4-chloro-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate serves as a precursor for more complex derivatives, a process detailed in recent peer-reviewed journals. Its stability under mild conditions makes it suitable for high-throughput screening workflows, a feature highly valued in combinatorial chemistry. These attributes respond to frequent inquiries about scalable synthetic routes and intermediate storage best practices.

Market analyses indicate rising procurement of this compound by contract research organizations (CROs) and academic institutions, particularly in regions with robust life sciences sectors. This trend correlates with search engine data showing increased interest in custom synthesis and bulk procurement of niche intermediates. Suppliers often highlight its compatibility with microwave-assisted chemistry, addressing another common technical question.

For formulation scientists, the carboxylate ester moiety in CAS 2174001-39-7 offers opportunities for prodrug design, a hot topic in drug delivery optimization. This application is frequently discussed in forums focusing on bioavailability enhancement, making the compound a recurring subject in pharmacokinetics research. Its logP and solubility profiles are also routinely analyzed, matching queries about ADMET properties prediction.

In conclusion, methyl 4-chloro-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate represents a multifaceted tool for modern chemical research. Its intersection with drug discovery, sustainable chemistry, and material science ensures its continued relevance in both literature and industrial applications. The compound's technical specifications and diverse utility make it a staple in databases serving the fine chemicals sector.